Cas no 1872867-61-2 (Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-)

Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-
- 1872867-61-2
- EN300-682896
- 2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol
-
- Inchi: 1S/C9H19NO2/c1-8(11,5-6-12-2)9(7-10)3-4-9/h11H,3-7,10H2,1-2H3
- InChI Key: BMZCPUHCCHQQRK-UHFFFAOYSA-N
- SMILES: OC(C)(CCOC)C1(CN)CC1
Computed Properties
- Exact Mass: 173.141578849g/mol
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 281.7±10.0 °C(Predicted)
- pka: 14.89±0.29(Predicted)
Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-682896-5.0g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
Enamine | EN300-682896-10.0g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 | |
Enamine | EN300-682896-0.1g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
Enamine | EN300-682896-0.05g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
Enamine | EN300-682896-0.5g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
Enamine | EN300-682896-1.0g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
Enamine | EN300-682896-0.25g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
Enamine | EN300-682896-2.5g |
2-[1-(aminomethyl)cyclopropyl]-4-methoxybutan-2-ol |
1872867-61-2 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 |
Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- Related Literature
-
Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
-
Louis Porte RSC Adv., 2014,4, 64506-64513
-
Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
-
Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-
Recent Advances in Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- (CAS: 1872867-61-2) Research
The compound Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- (CAS: 1872867-61-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.
One of the key areas of investigation has been the synthesis of this compound and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers highlighted the importance of the cyclopropane ring in conferring metabolic stability and bioavailability, which are critical for drug candidates.
Pharmacological evaluations have revealed that Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, such as anxiety and depression. The compound's ability to cross the blood-brain barrier efficiently has been a focal point of these investigations.
In addition to its neurological applications, recent research has explored its role in oncology. A 2024 study in Cancer Research demonstrated that derivatives of this compound could inhibit the growth of certain cancer cell lines by targeting key signaling pathways. The findings suggest that further structural optimization could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.
Despite these promising results, challenges remain. The compound's pharmacokinetic profile and potential toxicity need further elucidation through comprehensive preclinical studies. Researchers are also investigating its interactions with other drugs to assess its suitability for combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.
In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl- (CAS: 1872867-61-2) represents a versatile and promising candidate in drug discovery. Its unique structural features and broad pharmacological activities make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential and optimization of its properties will be crucial for its successful application in medicine.
1872867-61-2 (Cyclopropanemethanol, 1-(aminomethyl)-α-(2-methoxyethyl)-α-methyl-) Related Products
- 883536-34-3(2-Ethoxy-4,5-dimethylbenzaldehyde)
- 2229683-32-1(3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine)
- 1368185-84-5(1H-Indol-3-amine, 6-methyl-)
- 930858-73-4(N-(1-cyano-1,2-dimethylpropyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamide)
- 2034274-21-8(N'-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide)
- 2034569-13-4(N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-3,4-difluorobenzamide)
- 851484-95-2(2-Chloro-5-Fluoropyridine-3-carbaldehyde)
- 1805282-57-8(Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)
- 2034342-22-6(6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole)
- 2034282-91-0(3-butyl-2-[(2-methylpropyl)sulfanyl]-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)



